- β-Carboline alkaloids. Part 6. Total synthesis of the phosphodiesterase inhibitor infractine, Pharmazie, 1995, 50(3), 182-3
Cas no 91147-07-8 (methyl 3-(9H-beta-carbolin-1-yl)propanoate)
91147-07-8 structure
Product Name:methyl 3-(9H-beta-carbolin-1-yl)propanoate
CAS No:91147-07-8
MF:C15H14N2O2
MW:254.283863544464
CID:1967957
PubChem ID:5319542
Update Time:2024-03-01
methyl 3-(9H-beta-carbolin-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Infractine
- methyl 3-(9H-beta-carbolin-1-yl)propanoate
- 9H-Pyrido[3,4-b]indole-1-propanoic acid, methyl ester
- Infractin
- Methyl 9H-pyrido[3,4-b]indole-1-propanoate (ACI)
- Kumujanrine
- AKOS040734103
- 91147-07-8
- methyl 3-(9H-pyrido[3,4-b]indol-1-yl)propanoate
- Methyl 3-(9H-pyrido(3,4-b)indol-1-yl)propanoate
- FS-7954
- DTXSID40238426
- CHEBI:222843
-
- Inchi: 1S/C15H14N2O2/c1-19-14(18)7-6-13-15-11(8-9-16-13)10-4-2-3-5-12(10)17-15/h2-5,8-9,17H,6-7H2,1H3
- InChI Key: IYWBIIGDWQBZJQ-UHFFFAOYSA-N
- SMILES: O=C(CCC1C2=C(C3C(N2)=CC=CC=3)C=CN=1)OC
Computed Properties
- Exact Mass: 254.10600
- Monoisotopic Mass: 254.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Color/Form: Cryst.
- PSA: 54.98000
- LogP: 2.82170
methyl 3-(9H-beta-carbolin-1-yl)propanoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Carbon Solvents: Methanol
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ; 24 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8
Reference
- Synthesis of Alkyl-Substituted Pyridines by Directed Pd(II)-Catalyzed C-H Activation of Alkanoic Amides, Synlett, 2015, 26(20), 2853-2857
Production Method 3
Reaction Conditions
Reference
- Synthesis of manzamine C, infractine and 6-hydroxyinfractine, Liebigs Annalen der Chemie, 1993, (2), 153-9
Production Method 4
Reaction Conditions
1.1 Reagents: 2-Chloropyridine , Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ; 1 min, -78 °C; 5 min, -78 °C; 5 min, -78 °C → 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
Reference
- Solution Phase and Nanoparticular Biosynthetically Inspired Interconnections in the Canthin-6-one β-Carboline Series and Study of Phenotypic Properties on C. elegans, European Journal of Organic Chemistry, 2013, 2013(26), 5821-5828
methyl 3-(9H-beta-carbolin-1-yl)propanoate Raw materials
methyl 3-(9H-beta-carbolin-1-yl)propanoate Preparation Products
methyl 3-(9H-beta-carbolin-1-yl)propanoate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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